Cas no 1051853-09-8 (Tert-Butyl 3-(pyridin-3-yl)propiolate)

• Product Name: Tert-Butyl 3-(pyridin-3-yl)propiolate
• CAS No: 1051853-09-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4827720
• Update Time: 2025-06-10

Tert-Butyl 3-(pyridin-3-yl)propiolate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(pyridin-3-yl)propiolate
• AK672083
• 3-(3-Pyridinyl)propiolic acid tert-butyl ester
• Tert-Butyl 3-(pyridin-3-yl)propiolate

• Inchi： 1S/C12H13NO2/c1-12(2,3)15-11(14)7-6-10-5-4-8-13-9-10/h4-5,8-9H,1-3H3
• InChI Key： ARPYKBRHYYRCJI-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=NC=CC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Tert-Butyl 3-(pyridin-3-yl)propiolate

Research Brief on Tert-Butyl 3-(pyridin-3-yl)propiolate (CAS: 1051853-09-8) in Chemical Biology and Pharmaceutical Applications

Tert-Butyl 3-(pyridin-3-yl)propiolate (CAS: 1051853-09-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and propiolate functional groups, serves as a versatile building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have highlighted its potential in drug discovery, medicinal chemistry, and targeted therapy development.

One of the key areas of interest for Tert-Butyl 3-(pyridin-3-yl)propiolate is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyridine moiety in this compound provides a scaffold for interactions with kinase active sites. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound in the development of selective inhibitors for tyrosine kinases, which are implicated in various oncogenic pathways. The study reported improved binding affinity and selectivity when derivatives of Tert-Butyl 3-(pyridin-3-yl)propiolate were incorporated into the inhibitor design.

In addition to its applications in kinase inhibition, Tert-Butyl 3-(pyridin-3-yl)propiolate has been explored in the context of click chemistry. Its propiolate group enables efficient conjugation with azide-containing biomolecules, making it a valuable tool for bioconjugation and labeling applications. A 2022 study in ACS Chemical Biology showcased its use in the development of fluorescent probes for imaging intracellular targets, highlighting its potential in diagnostic and therapeutic monitoring.

Another notable application of this compound is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to degrade target proteins, and Tert-Butyl 3-(pyridin-3-yl)propiolate has been utilized as a linker in PROTAC design. A recent publication in Nature Chemical Biology (2023) described the synthesis of PROTACs using this compound, demonstrating enhanced degradation efficiency and pharmacokinetic properties compared to traditional linkers.

Despite its promising applications, challenges remain in the optimization of Tert-Butyl 3-(pyridin-3-yl)propiolate derivatives for clinical use. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structural modifications and preclinical studies. Ongoing research aims to refine the chemical properties of this compound to improve its efficacy and safety profile.

In conclusion, Tert-Butyl 3-(pyridin-3-yl)propiolate (CAS: 1051853-09-8) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in drug discovery, bioconjugation, and targeted protein degradation underscores its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on expanding its applications and addressing current limitations to fully realize its clinical potential.